Cas no 1891052-27-9 (6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one)

6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one structure
1891052-27-9 structure
Product Name:6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
CAS No:1891052-27-9
MF:C8H8N4O
MW:176.175320625305
CID:5710997
PubChem ID:108108370
Update Time:2023-10-14

6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL17608183
    • EN300-1148914
    • 6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
    • 1891052-27-9
    • Inchi: 1S/C8H8N4O/c9-7-4-6(11-12-7)5-2-1-3-8(13)10-5/h1-4H,(H,10,13)(H3,9,11,12)
    • InChI Key: TVSFEDRGGKIEGX-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=C(C2=CC(N)=NN2)N1

Computed Properties

  • Exact Mass: 176.06981089g/mol
  • Monoisotopic Mass: 176.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 83.8Ų

6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1148914-0.05g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
1891052-27-9 95%
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$707.0 2023-10-25
Enamine
EN300-1148914-0.1g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
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Enamine
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6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
1891052-27-9 95%
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Enamine
EN300-1148914-0.5g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
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$809.0 2023-10-25
Enamine
EN300-1148914-1.0g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
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$1172.0 2023-05-24
Enamine
EN300-1148914-2.5g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
1891052-27-9 95%
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$1650.0 2023-10-25
Enamine
EN300-1148914-5.0g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
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Enamine
EN300-1148914-10.0g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
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$5037.0 2023-05-24
Enamine
EN300-1148914-1g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
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$842.0 2023-10-25
Enamine
EN300-1148914-5g
6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
1891052-27-9 95%
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$2443.0 2023-10-25

6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Related Literature

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